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Compound of Interest

1-(2-Bromoethyl)pyrrolidine-2,5-
Compound Name:
dione

cat. No.: B1282867

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of 1-(2-bromoethyl)pyrrolidine-2,5-dione,
a key bifunctional reagent utilized in organic synthesis and medicinal chemistry. It serves as a
valuable building block for the introduction of a protected ethylamine moiety, facilitating the
construction of complex heterocyclic systems and molecules of therapeutic interest.

Core Chemical Properties

1-(2-Bromoethyl)pyrrolidine-2,5-dione, also known as N-(2-Bromoethyl)succinimide, is a
derivative of succinimide featuring a reactive bromoethyl group attached to the nitrogen atom.
This structure imparts dual functionality, making it a versatile intermediate in synthetic

chemistry.
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Property Value References
Molecular Formula CeHsBrNO2 [1112]
Molecular Weight 206.04 g/mol [1112][31[4]
CAS Number 55943-72-1 [1112]14]
IUPAC Name ;—g(—jti);:r;oethyl)pyrrolidine- 2]

SMILES 0O=C1CCC(=0)N1CCBr [2]

Purity Typically 297% [2][3]

Synthesis and Experimental Protocols

The most direct synthetic route to 1-(2-bromoethyl)pyrrolidine-2,5-dione involves the
nucleophilic substitution reaction between succinimide and 1,2-dibromoethane.[4]

General Experimental Protocol:

o Deprotonation: Succinimide is treated with a suitable base (e.g., sodium hydride, potassium
carbonate) in an aprotic polar solvent (e.g., DMF, acetonitrile) to generate the succinimidyl
anion. This anion is a potent nucleophile.

» Alkylation: An excess of 1,2-dibromoethane is added to the reaction mixture. The
succinimidyl anion attacks one of the electrophilic carbon atoms of 1,2-dibromoethane in a
classic Sn2 reaction.[4]

o Reaction Control: Using an excess of 1,2-dibromoethane is crucial to favor the desired
monosubstituted product and minimize the formation of the 1,2-bis(succinimido)ethane
byproduct.[4]

o Work-up and Purification: Following the reaction, a standard aqueous work-up is performed
to remove unreacted base and salts. The crude product is then purified, typically by
recrystallization or column chromatography, to yield pure 1-(2-bromoethyl)pyrrolidine-2,5-
dione.
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Caption: Synthetic pathway for 1-(2-Bromoethyl)pyrrolidine-2,5-dione.

Reactivity and Applications in Drug Development

The chemical utility of 1-(2-bromoethyl)pyrrolidine-2,5-dione stems from the reactivity of the
bromoethyl group. The carbon atom adjacent to the bromine is electrophilic and susceptible to
attack by a wide range of nucleophiles in an Sn2 reaction.[4] This allows for the covalent
attachment of various chemical moieties.

The pyrrolidine-2,5-dione (succinimide) scaffold is a privileged structure in medicinal chemistry,
found in numerous compounds with diverse therapeutic applications, including anticonvulsant

and antitumor properties.[4][5] This reagent provides a direct route for incorporating a protected
ethylamine fragment, a common substructure in many alkaloids and other bioactive molecules.

[4]
Key Applications:

» Alkylation of Nucleophiles: It is used to alkylate primary and secondary amines, thiols, and
other nucleophiles.[4]

¢ Synthesis of Heterocycles: The resulting intermediate from alkylation can undergo further
transformations, such as intramolecular cyclization, to generate more complex heterocyclic
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systems like piperazines.[4]

» Building Block for Compound Libraries: Its reactivity makes it an instrumental building block
for creating libraries of compounds for high-throughput screening in drug discovery
programs.[4]

Potential Downstream Applications
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Caption: General reactivity of 1-(2-Bromoethyl)pyrrolidine-2,5-dione.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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